Cas no 29048-07-5 (2,4-Cyclohexadien-1-one,3,5,6-trihydroxy-2,6-bis(3-methylbutyl)-4-(3-methyl-1-oxobutyl)-, (6R)-)

• Product name: 2,4-Cyclohexadien-1-one,3,5,6-trihydroxy-2,6-bis(3-methylbutyl)-4-(3-methyl-1-oxobutyl)-, (6R)-
• CAS No: 29048-07-5
• MF: C₂₁H₃₄O₅
• Molecular Weight: 366.49166
• CID: 285465
• PubChem ID: 69674733

2,4-Cyclohexadien-1-one,3,5,6-trihydroxy-2,6-bis(3-methylbutyl)-4-(3-methyl-1-oxobutyl)-, (6R)- Properties

Names and Identifiers

• 2,4-Cyclohexadien-1-one,3,5,6-trihydroxy-2,6-bis(3-methylbutyl)-4-(3-methyl-1-oxobutyl)-, (6R)-
• 2,4-Cyclohexadien-1-one, 3,5,6-trihydroxy-2,6-diisopentyl-4-isovaleryl-(6CI,8CI)
• 2,4-Cyclohexadien-1-one,3,5,6-trihydroxy-2,6-bis(3-methylbutyl)-4-(3-methyl-1-oxobutyl)-, (R)-
• Humulone, tetrahydro-
• Tetrahydrohumulone
• 3,5,6-Trihydroxy-2,6-bis(3-methylbutyl)-4-(3-methyl-1-oxobutyl)-2,4-cyclohexadien-1-one
• 29048-07-5
• SCHEMBL6125223

• Inchi： InChI=1S/C21H34O5/c1-12(2)7-8-15-18(23)17(16(22)11-14(5)6)20(25)21(26,19(15)24)10-9-13(3)4/h12-14,23-24,26H,7-11H2,1-6H3
• InChIKey： WTOFWQARBRVYHI-UHFFFAOYSA-N
• SMILES： CC(CCC1C(O)=C(C(CC(C)C)=O)C(=O)C(O)(CCC(C)C)C=1O)C

Computed Properties

• 精确分子量: 366.24062418g/mol
• 同位素质量: 366.24062418g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 3
• 氢键受体数量: 5
• 重原子数量: 26
• 可旋转化学键数量: 9
• 复杂度: 610
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 1
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 94.8Ų
• XLogP3: 4.5